(Z)-methyl 2-((2-(2-chloro-6-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

• IUPAC Name: methyl 2-[[(2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate
• InChI: InChI=1S/C19H14ClFO5/c1-10(19(23)24-2)25-11-6-7-12-16(8-11)26-17(18(12)22)9-13-14(20)4-3-5-15(13)21/h3-10H,1-2H3/b17-9-
• InChI Key: BVDMMNZZRNKSPI-MFOYZWKCSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=CC=C3Cl)F)O2
• Isomeric SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=CC=C3Cl)F)/O2
• Molecular Formula: C19H14ClFO5
• Molecular Weight: 376.8 g/mol

Description

This compound is a benzofuran derivative with a methoxypropanoate group attached to it. Benzofurans are heterocyclic compounds, and they are known to exhibit a wide range of biological activities. The presence of the methoxypropanoate group could potentially alter these properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from the synthesis of the benzofuran ring, followed by the introduction of the methoxypropanoate group. Unfortunately, without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzofuran ring, which is a type of aromatic heterocycle. Attached to this ring is a methoxypropanoate group. The presence of different functional groups in the molecule could potentially allow for a variety of chemical reactions.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific conditions and reagents used. The benzofuran ring is aromatic and could potentially undergo electrophilic aromatic substitution reactions. The methoxypropanoate group could potentially undergo ester hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would be influenced by the presence of the methoxypropanoate group, which could potentially form hydrogen bonds with water molecules.

Future Directions

Future research on this compound could involve investigating its potential biological activities, given that benzofuran derivatives are known to exhibit a wide range of such activities. Additionally, studies could be conducted to optimize its synthesis and to investigate the properties of related compounds.